Cas no 1888819-83-7 (3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one)

3-Amino-1-(3-chloro-5-(trifluoromethyl)phenyl)propan-1-one is a specialized chemical intermediate featuring a trifluoromethyl and chloro-substituted aromatic ring coupled with an amino ketone functional group. Its unique structure makes it valuable in pharmaceutical and agrochemical synthesis, particularly as a building block for active ingredients requiring enhanced lipophilicity and metabolic stability. The presence of both electron-withdrawing (trifluoromethyl, chloro) and electron-donating (amino) groups allows for versatile reactivity in nucleophilic or electrophilic transformations. This compound is particularly useful in the development of bioactive molecules targeting CNS disorders or crop protection agents. High purity grades are available to ensure consistent performance in synthetic applications. Proper handling is advised due to potential reactivity of the amino ketone moiety.
3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one structure
1888819-83-7 structure
Product Name:3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one
CAS No:1888819-83-7
MF:C10H9ClF3NO
MW:251.63277220726
CID:6612100
PubChem ID:115113480
Update Time:2025-10-24

3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one
    • 3-amino-1-[3-chloro-5-(trifluoromethyl)phenyl]propan-1-one
    • EN300-1967214
    • 1888819-83-7
    • Inchi: 1S/C10H9ClF3NO/c11-8-4-6(9(16)1-2-15)3-7(5-8)10(12,13)14/h3-5H,1-2,15H2
    • InChI Key: INBQYPMBYRBOQA-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(F)(F)F)C=C(C=1)C(CCN)=O

Computed Properties

  • Exact Mass: 251.0324761g/mol
  • Monoisotopic Mass: 251.0324761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 43.1Ų

3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one Pricemore >>

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Additional information on 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one

Comprehensive Overview of 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one (CAS No. 1888819-83-7)

3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one (CAS No. 1888819-83-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and chloro substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring an amino group and a propan-1-one backbone, makes it a versatile building block for drug discovery and material science applications.

The growing interest in fluorinated compounds and their applications in modern chemistry has positioned 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one as a compound of high relevance. Researchers are particularly intrigued by its potential in developing new therapeutic agents, especially in areas such as central nervous system (CNS) disorders and anti-inflammatory drugs. The presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design.

In addition to its pharmaceutical applications, 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one is also explored in agrochemical research. The compound's structural features contribute to its potential use in developing novel pesticides and herbicides, addressing the increasing demand for environmentally friendly and efficient crop protection solutions. This aligns with the current global focus on sustainable agriculture and green chemistry.

The synthesis of 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one involves multi-step organic reactions, often starting from commercially available precursors. Key steps include the introduction of the chloro and trifluoromethyl groups, followed by the formation of the propan-1-one moiety. Researchers are continually optimizing these synthetic routes to improve yield, purity, and scalability, making the compound more accessible for industrial applications.

One of the most frequently asked questions about 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one is its solubility and stability under various conditions. Studies indicate that the compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, while remaining stable at room temperature when stored under inert conditions. These properties are crucial for its handling and application in laboratory and industrial settings.

The market for fluorinated compounds like 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one is expanding rapidly, driven by the increasing demand for advanced materials and pharmaceuticals. Industry reports highlight a compound annual growth rate (CAGR) of over 6% for fluorinated intermediates, reflecting their growing importance in various sectors. Companies specializing in fine chemicals and custom synthesis are actively investing in the production and distribution of this compound to meet the rising demand.

From an environmental perspective, the use of 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one is subject to regulatory scrutiny to ensure compliance with green chemistry principles. Researchers are exploring eco-friendly synthetic methods, such as catalytic processes and solvent-free reactions, to minimize waste and reduce the environmental footprint of its production. These efforts align with the broader industry trend toward sustainable chemical manufacturing.

In summary, 3-amino-1-3-chloro-5-(trifluoromethyl)phenylpropan-1-one (CAS No. 1888819-83-7) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable asset in pharmaceutical and agrochemical research. As the demand for fluorinated intermediates continues to grow, this compound is poised to play a pivotal role in the development of next-generation therapeutics and agrochemicals.

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